N-Benzylmethylamino-acetone

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 1-[benzyl(methyl)amino]propan-2-one
• InChI: InChI=1S/C11H15NO/c1-10(13)8-12(2)9-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3
• InChI Key: BKBKJBOVLPZZIU-UHFFFAOYSA-N
• SMILES: CC(=O)CN(C)CC1=CC=CC=C1
• sequence: G

Description

N-Benzylmethylamino-acetone is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Put 12.118 g (100 mmol) N-methylbenzylamine with 16.584 g (120 mmol) potassium carbonate in 100 ml toluene. Add dropwise 11.103 g (120 mmol) chloroacetone and stir overnight under reflux. Then cool to RT, filter to remove the salt and concentrate by evaporation. Purify the residue by chromatography on silica gel (solvent: cyclohexane/ethyl acetate 8:2), obtaining 9.0 g (50.8% of theor.) of the target compound.